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Compound of Interest

Compound Name: 1,3-Dioxane-2-acetaldehyde

Cat. No.: B15439233 Get Quote

Technical Support Center: 1,3-Dioxane-2-
acetaldehyde
Disclaimer: Specific safety data, handling protocols, and storage conditions for 1,3-Dioxane-2-
acetaldehyde are not readily available in public literature. This guide is constructed based on

the known properties of its parent functional groups: 1,3-dioxanes and aldehydes. 1,3-dioxanes

and related compounds are known to form explosive peroxides upon storage and exposure to

air.[1][2] Acetaldehyde is an extremely flammable, irritating, and carcinogenic compound.[3][4]

Users MUST consult the manufacturer-provided Safety Data Sheet (SDS) for specific and

accurate safety information before handling this chemical. The information below should be

considered a supplementary guide based on chemical principles, not a replacement for the

official SDS.

Hazard Identification and Safety Data Summary
The following table summarizes the known hazards of related compounds, 1,3-Dioxane and

Acetaldehyde, to infer potential risks associated with 1,3-Dioxane-2-acetaldehyde.
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Hazard Category 1,3-Dioxane Acetaldehyde

Inferred Potential
Hazards for 1,3-
Dioxane-2-
acetaldehyde

Physical Hazards

Highly flammable

liquid and vapor.[2]

May form explosive

peroxides.[1][2]

Vapors may form

explosive mixtures

with air.[1]

Extremely flammable

liquid and vapor.[3][5]

Vapors may form

explosive mixtures

with air and can flash

back.[6] May form

explosive peroxides

on contact with air.[7]

Highly Flammable.

Potential for Explosive

Peroxide Formation

upon exposure to air

and/or light. Vapors

are likely heavier than

air and can form

explosive mixtures.

Health Hazards

Harmful if swallowed

or in contact with skin.

Causes skin and eye

irritation.[2]

Harmful if swallowed.

[3] Causes serious

eye irritation.[5][8]

May cause respiratory

irritation.[5][8]

Suspected of causing

genetic defects and

cancer.[5][9]

Likely Irritating to

eyes, skin, and the

respiratory system.

Potential for long-term

health effects; handle

as a potential

carcinogen and

mutagen.

Storage

Store in a cool, dry,

well-ventilated area

away from

incompatible

substances and

ignition sources.[2]

Recommended

storage under a

nitrogen blanket.[2]

Store in a cool, well-

ventilated place.[8][9]

Keep container tightly

closed.[5][8] Keep

away from heat,

sparks, and open

flames.[5][9]

Store in a cool (2-8

°C), dark, dry, and

well-ventilated area in

a tightly sealed

container under an

inert atmosphere

(e.g., nitrogen or

argon).

Troubleshooting Guide
This guide addresses specific issues that may arise during experimentation.
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Q1: My reaction is yielding unexpected byproducts or failing completely. Could the starting

material be compromised?

A1: Yes, improper storage or handling can lead to the degradation of 1,3-Dioxane-2-
acetaldehyde. Two primary degradation pathways are likely:

Peroxide Formation: Like many ethers and acetals, this compound can form explosive

peroxides when exposed to oxygen and light.[1][2] Peroxides can initiate unwanted side

reactions or violently decompose.

Hydrolysis: The acetal functional group is sensitive to acid. Traces of acid and water can

catalyze its hydrolysis back to 1,3-propanediol and glyoxal (the hydrated form of the parent

dialdehyde).

Action:

Test for Peroxides: Before use, especially with older containers or those that have been

opened previously, it is critical to test for the presence of peroxides.[8] (See Experimental

Protocols section below).

Use Anhydrous Conditions: Ensure all solvents, reagents, and glassware are scrupulously

dry and free of acidic impurities. The use of an inert atmosphere (nitrogen or argon) is highly

recommended.[6]

Q2: I've observed crystalline solids or a viscous liquid forming in my container of 1,3-Dioxane-
2-acetaldehyde. What should I do?

A2:EXTREME CAUTION IS ADVISED. The formation of crystals or viscous liquid in a peroxide-

forming compound is a critical danger sign, as it may indicate the presence of concentrated,

shock-sensitive peroxide crystals.[1]

Action:

DO NOT MOVE OR OPEN THE CONTAINER. If you suspect peroxide formation, do not

attempt to open, move, or clean the container.[1]
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Alert Safety Personnel: Immediately contact your institution's Environmental Health and

Safety (EHS) office or the relevant safety personnel.

Professional Disposal: The container should only be handled and disposed of by trained

professionals.[1]

Q3: The compound has a sharp, pungent odor that seems to be getting stronger over time. Is

this a concern?

A3: A strong or changing odor may indicate decomposition. The parent aldehyde,

acetaldehyde, has a pungent smell.[10] Hydrolysis of the acetal could release aldehydes,

which are often volatile and odorous. This suggests the integrity of the compound is

compromised.

Action:

Handle in a Fume Hood: Always handle this compound in a certified chemical fume hood to

avoid inhalation of vapors.[5][11]

Verify Purity: If you suspect degradation, consider re-purifying the material (if a safe

procedure is known and peroxides are absent) or using a fresh, unopened bottle for sensitive

experiments.

Frequently Asked Questions (FAQs)
Q: What are the ideal long-term storage conditions for 1,3-Dioxane-2-acetaldehyde?

A: For long-term stability and safety, store the compound at 2-8°C in a tightly sealed, airtight

container, preferably under an inert atmosphere such as nitrogen or argon.[8][11] The storage

area should be a designated flammables cabinet, away from heat, light, and sources of ignition.

[2][6] Containers should be dated upon opening and periodically tested for peroxides.[1]

Q: What Personal Protective Equipment (PPE) is required when working with this chemical?

A: Given the hazards of related compounds, the following PPE is mandatory:

Eye Protection: Tightly fitting safety goggles and a face shield.[12]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for

tears or holes before each use.[12]

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[5]

Respiratory Protection: All work should be performed in a chemical fume hood. If there is a

risk of exceeding exposure limits, a NIOSH-approved respirator may be necessary.[2][9]

Q: How should I properly dispose of waste containing 1,3-Dioxane-2-acetaldehyde?

A: Dispose of this chemical and its containers as hazardous waste in accordance with all local,

state, and federal regulations.[5][9] Do not pour it down the drain.[5][13] Contaminated

materials (e.g., pipette tips, gloves) should also be collected in a designated hazardous waste

stream.

Experimental Protocols
Protocol 1: Qualitative Test for Peroxides

This protocol is essential before using any container of 1,3-Dioxane-2-acetaldehyde that has

been previously opened or stored for an extended period.

Materials:

Sample of 1,3-Dioxane-2-acetaldehyde (~1-2 mL)

Glacial acetic acid

Potassium iodide (KI), solid or freshly prepared 10% solution

Starch solution (optional, for color enhancement)

Test tube or small vial

Methodology:

In a chemical fume hood, add approximately 1 mL of the 1,3-Dioxane-2-acetaldehyde
sample to a test tube.
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Add 1 mL of glacial acetic acid to the test tube.

Add a small crystal of potassium iodide or a few drops of the fresh 10% KI solution.

Gently swirl the mixture.

Observation:

Negative Result (No/Low Peroxides): The solution remains colorless or pale yellow.

Positive Result (Peroxides Present): A yellow-to-dark brown color develops. The intensity

of the color is proportional to the peroxide concentration. Adding a drop of starch solution

will result in a deep blue-black color if peroxides are present.

If the test is positive, do not use the material. Consult your EHS office for guidance on

decontaminating or disposing of the chemical.
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Potential Degradation Pathways for 1,3-Dioxane-2-acetaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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